Cas no 2171179-36-3 ((3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid)

(3S)-3-{2-[1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl]acetamido}pentanoic acid is an Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a cyclopentyl side chain and a carboxyl group, offering versatility in constructing modified peptide backbones. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis protocols, enabling selective deprotection under mild basic conditions. The cyclopentyl moiety introduces conformational constraints, potentially enhancing peptide stability or modulating biological activity. This compound is particularly valuable for medicinal chemistry research, where tailored amino acid analogs are required to optimize peptide-based therapeutics. Its well-defined stereochemistry at the 3-position ensures reproducible results in asymmetric synthesis. The product is typically characterized by HPLC and mass spectrometry to guarantee high purity for demanding synthetic applications.
(3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid structure
2171179-36-3 structure
Product Name:(3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid
CAS No:2171179-36-3
MF:C27H32N2O5
MW:464.553387641907
CID:6463323
PubChem ID:165582603
Update Time:2025-06-03

(3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid
    • 2171179-36-3
    • (3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
    • EN300-1575494
    • Inchi: 1S/C27H32N2O5/c1-2-18(15-25(31)32)28-24(30)16-27(13-7-8-14-27)29-26(33)34-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,2,7-8,13-17H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t18-/m0/s1
    • InChI Key: CUVQNQXXCYUBMA-SFHVURJKSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N[C@H](CC(=O)O)CC)=O)CCCC1)=O

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 713
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 105Ų

(3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1575494-0.05g
(3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2171179-36-3
0.05g
$2829.0 2023-06-04
Enamine
EN300-1575494-0.1g
(3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2171179-36-3
0.1g
$2963.0 2023-06-04
Enamine
EN300-1575494-0.25g
(3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2171179-36-3
0.25g
$3099.0 2023-06-04
Enamine
EN300-1575494-0.5g
(3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2171179-36-3
0.5g
$3233.0 2023-06-04
Enamine
EN300-1575494-1.0g
(3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2171179-36-3
1g
$3368.0 2023-06-04
Enamine
EN300-1575494-2.5g
(3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2171179-36-3
2.5g
$6602.0 2023-06-04
Enamine
EN300-1575494-5.0g
(3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2171179-36-3
5g
$9769.0 2023-06-04
Enamine
EN300-1575494-10.0g
(3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2171179-36-3
10g
$14487.0 2023-06-04
Enamine
EN300-1575494-50mg
(3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2171179-36-3
50mg
$2829.0 2023-09-24
Enamine
EN300-1575494-100mg
(3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2171179-36-3
100mg
$2963.0 2023-09-24

Additional information on (3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid

Compound CAS No. 2171179-36-3: A Comprehensive Overview

The compound with CAS No. 2171179-36-3, named (3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and biotechnology. This compound is notable for its complex structure, which incorporates a cyclopentyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a pentanoic acid backbone. These structural features make it a promising candidate for various applications, particularly in drug discovery and peptide synthesis.

Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules, allowing researchers to explore their potential in therapeutic interventions. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of amino groups during synthesis. This feature is particularly advantageous in the construction of bioactive peptides and proteins, where precise control over side-chain functionality is essential.

One of the most exciting developments involving this compound is its application in the study of protein-protein interactions (PPIs). PPIs are critical for numerous cellular processes, and disrupting or modulating these interactions has emerged as a promising strategy for treating diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. The unique structure of this compound suggests that it may serve as a scaffold for designing small-molecule inhibitors or modulators of PPIs.

Furthermore, the cyclopentyl group within this molecule introduces rigidity and stability, which are desirable properties for enhancing the pharmacokinetic profiles of drug candidates. Recent studies have demonstrated that incorporating rigid cyclic structures into drug molecules can significantly improve their bioavailability and efficacy. This makes CAS No. 2171179-36-3 an attractive starting point for developing orally bioavailable therapeutics.

In addition to its therapeutic potential, this compound has also been utilized as a building block in the synthesis of more complex biomolecules. Its pentanoic acid backbone provides a versatile platform for attaching various functional groups, enabling researchers to explore diverse chemical spaces. This versatility has led to its adoption in peptide engineering, where it serves as a key intermediate in the construction of bioactive peptides with tailored functionalities.

From an analytical standpoint, the characterization of this compound has been facilitated by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided valuable insights into its stereochemistry and conformational properties, which are critical for understanding its biological activity. The compound's stereochemistry, particularly at the (3S) configuration, has been shown to influence its interaction with biological targets, underscoring the importance of stereochemical control in drug design.

Looking ahead, ongoing research is focused on optimizing the synthesis of CAS No. 2171179-36-3 to enhance its scalability and cost-effectiveness. Innovations in catalytic asymmetric synthesis are expected to play a pivotal role in achieving this goal, enabling the production of enantiomerically pure samples required for preclinical studies.

In conclusion, CAS No. 2171179-36-3 represents a significant advancement in modern organic chemistry. Its unique structure and functional groups position it as a valuable tool in drug discovery and peptide synthesis. As research continues to unravel its potential applications, this compound is poised to make meaningful contributions to the development of novel therapeutic agents.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD